Cas no 6792-09-2 (Mesaconine)

• Product Name: Mesaconine
• CAS No: 6792-09-2
• MF: C₂₄H₃₉NO₉
• MW: 485.567768335342
• CID: 1123816
• PubChem ID: 76189547
• Update Time: 2025-05-23

Mesaconine Chemical and Physical Properties

Names and Identifiers

• Mesaconine
• (15S,16S)-1α,6α,16-Trimethoxy-4-methoxymethyl-20-methyl-aconitan-3α,8,13,14α,15-pentaol
• (15S,16S)-1α,6α,16-trimethoxy-4-methoxymethyl-20-methyl-aconitane-3α,8,13,14α,15-pentaol
• (1alpha,3alpha,6alpha,14alpha,15alpha,16beta)-1,6,16-Trimethoxy-4-(methoxymethyl)-20-methyl-aconitane-3,8,13,14,15-pentol
• GQRPJUIKGLHLLN-ZQPZIZOTSA-N
• SCHEMBL22582353
• (1S,2R,3R,4R,5R,6S,7S,8R,9R,10R,13R,14R,16S,17S,18R)-6,16,18-Trimethoxy-13-(methoxymethyl)-11-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,5,7,8,14-pentol
• 1ST157890
• CID 76189547
• 6792-09-2
• AKOS037515146
• 6,16,18-Trimethoxy-13-(methoxymethyl)-11-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,5,7,8,14-pentol

• Inchi： 1S/C24H39NO9/c1-25-8-21(9-31-2)11(26)6-12(32-3)23-10-7-22(29)18(27)13(10)24(30,19(28)20(22)34-5)14(17(23)25)15(33-4)16(21)23/h10-20,26-30H,6-9H2,1-5H3
• InChI Key： GQRPJUIKGLHLLN-UHFFFAOYSA-N
• SMILES： OC12C(C(C3(C(C1C(C3)C13C(CC(C4(COC)CN(C)C1C2C(C34)OC)O)OC)O)O)OC)O

Computed Properties

• Exact Mass: 485.26200
• Monoisotopic Mass: 485.26248182 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 862
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141
• Molecular Weight: 485.6
• XLogP3: -2.9

Experimental Properties

• Color/Form: Powder
• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (48 g/l) (25 º C),
• PSA: 141.31000
• LogP: -2.23960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aconitane-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Aconitane-type diterpenoid alkaloids

Additional information on Mesaconine

Mesaconine (CAS No. 6792-09-2): An Overview of Its Properties, Applications, and Recent Research

Mesaconine (CAS No. 6792-09-2) is a naturally occurring alkaloid that has garnered significant attention in the fields of chemistry, biology, and pharmacology. This compound is primarily derived from the plant Delphinium, a genus of flowering plants commonly known as larkspurs. The unique chemical structure and biological activities of Mesaconine have made it a subject of extensive research, particularly in the areas of medicinal chemistry and drug development.

The chemical structure of Mesaconine is characterized by a complex alkaloid framework, which includes a diterpenoid skeleton. This structural complexity contributes to its diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. The molecular formula of Mesaconine is C₂₃H₃₄N₂O₆, with a molecular weight of approximately 414.53 g/mol.

In recent years, the study of Mesaconine has expanded beyond its traditional use in herbal medicine. Modern research has focused on elucidating its mechanisms of action and potential therapeutic applications. One notable area of interest is its anti-inflammatory properties. Studies have shown that Mesaconine can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, Mesaconine has also demonstrated analgesic properties. Research conducted on animal models has indicated that Mesaconine can effectively reduce pain sensitivity without causing significant side effects. This makes it a potential alternative to conventional analgesics, which often come with adverse effects such as gastrointestinal irritation and addiction.

The neuroprotective effects of Mesaconine have also been extensively studied. In vitro and in vivo experiments have shown that Mesaconine can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This property has led to its exploration as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its therapeutic potential, the safety profile of Mesaconine is an important consideration for its clinical application. Preclinical studies have generally reported low toxicity and good tolerability at therapeutic doses. However, further research is needed to fully understand its long-term safety and efficacy in human subjects.

The extraction and purification methods for Mesaconine have been optimized to ensure high yield and purity. Advanced chromatographic techniques such as high-performance liquid chromatography (HPLC) are commonly used to isolate and purify this compound from plant sources. These methods are crucial for ensuring the quality and consistency of Mesaconine used in research and potential clinical applications.

The pharmacokinetic properties of Mesaconine have also been investigated to better understand its behavior in the body. Studies have shown that it has good oral bioavailability and a relatively long half-life, which are favorable characteristics for a therapeutic agent. However, further research is needed to optimize its formulation and delivery methods for maximum efficacy.

In conclusion, Mesaconine (CAS No. 6792-09-2) is a multifaceted compound with significant potential in various therapeutic areas. Its anti-inflammatory, analgesic, and neuroprotective properties make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for future clinical trials and possibly new treatments for a range of diseases.